Cas no 112523-82-7 (8,8'-Bibenzo[g]-1,3-dioxolo[4,5]benzo[1,2,3-de]quinoline,5,5',6,6',7,7'-hexahydro-)

• Product Name: 8,8'-Bibenzo[g]-1,3-dioxolo[4,5]benzo[1,2,3-de]quinoline,5,5',6,6',7,7'-hexahydro-
• CAS No: 112523-82-7
• MF: C₃₄H₂₄N₂O₄
• MW: 524.565368652344
• CID: 198576
• PubChem ID: 183531
• Update Time: 2025-04-19

8,8'-Bibenzo[g]-1,3-dioxolo[4,5]benzo[1,2,3-de]quinoline,5,5',6,6',7,7'-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 8,8'-Bibenzo[g]-1,3-dioxolo[4,5]benzo[1,2,3-de]quinoline,5,5',6,6',7,7'-hexahydro-
• Bidebiline A
• Unonopsine
• 112523-82-7
• DTXSID80150097

• Inchi： 1S/C34H24N2O4/c1-3-7-21-19(5-1)27(31-25-17(9-11-35-31)13-23-33(29(21)25)39-15-37-23)28-20-6-2-4-8-22(20)30-26-18(10-12-36-32(26)28)14-24-34(30)40-16-38-24/h1-8,13-14,35-36H,9-12,15-16H2
• InChI Key： RCWGMLIRZPOOHR-UHFFFAOYSA-N
• SMILES： O1COC2=CC3CCNC4C=3C(=C12)C1C=CC=CC=1C=4C1C2C=CC=CC=2C2=C3C(=CC4CCNC=1C2=4)OCO3

Computed Properties

• Exact Mass: 524.17372
• Monoisotopic Mass: 524.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 1
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.441
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.805
• PSA: 60.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Naphthylquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines Naphthylquinolines
• Natural Products and Extracts Plant Extracts Plant based Unonopsis spectabilis
• Natural Products and Extracts Plant Extracts Plant based Unonopsis guatterioides